![molecular formula C18H21NO2 B7840034 N-Benzyl-N-methyl-L-phenylalanine methyl ester](/img/structure/B7840034.png)
N-Benzyl-N-methyl-L-phenylalanine methyl ester
Overview
Description
N-Benzyl-N-methyl-L-phenylalanine methyl ester is a useful research compound. Its molecular formula is C18H21NO2 and its molecular weight is 283.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Use in Peptide Synthesis
N-Benzyl-N-methyl-L-phenylalanine methyl ester has been applied in the synthesis of peptides. For example, a study by Banerji et al. (2016) demonstrated the use of a similar tripeptide containing phenylalanine in forming self-organized nanoarchitectures with potential applications in material science, biointerface engineering, and therapeutics. This tripeptide exhibited significant cytotoxicity towards cancer cell lines, indicating its potential in cancer therapy (Banerji, Chatterjee, Prodhan, & Chaudhuri, 2016).
2. Application in Polymerization
In polymer science, homopolymers containing phenylalanine moieties have been synthesized through controlled radical polymerization. Mori, Sutoh, and Endo (2005) explored this by using a monosubstituted acrylamide with an amino acid moiety in the side chain, demonstrating the controlled character of the polymerization process and highlighting the potential of such compounds in creating tailored polymers (Mori, Sutoh, & Endo, 2005).
3. In Enzymatic Synthesis
The compound has also been used in enzymatic synthesis studies. For example, Nakanishi and Matsuno (1986) examined the kinetics of thermolysin-catalyzed peptide synthesis in aqueous/organic biphasic systems, using related compounds such as N-(benzyloxycarbonyl)-L-phenylalanyl-L-phenylalanine methyl ester, which is crucial for understanding enzyme-catalyzed reactions in mixed media (Nakanishi & Matsuno, 1986).
properties
IUPAC Name |
methyl (2S)-2-[benzyl(methyl)amino]-3-phenylpropanoate | |
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InChI |
InChI=1S/C18H21NO2/c1-19(14-16-11-7-4-8-12-16)17(18(20)21-2)13-15-9-5-3-6-10-15/h3-12,17H,13-14H2,1-2H3/t17-/m0/s1 | |
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InChI Key |
RUIJVHAHZJXWEU-KRWDZBQOSA-N | |
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Canonical SMILES |
CN(CC1=CC=CC=C1)C(CC2=CC=CC=C2)C(=O)OC | |
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Isomeric SMILES |
CN(CC1=CC=CC=C1)[C@@H](CC2=CC=CC=C2)C(=O)OC | |
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Molecular Formula |
C18H21NO2 | |
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Molecular Weight |
283.4 g/mol | |
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